rac-(1R,2R)-2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid
Overview
Description
Rac-(1R,2R)-2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C7H7NO2S and its molecular weight is 169.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid involves the synthesis of the cyclopropane ring followed by the introduction of the thiazole and carboxylic acid functional groups.", "Starting Materials": [ "Ethyl diazoacetate", "1,3-butadiene", "Thiophenol", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Methanol", "Chloroacetic acid", "Triethylamine", "Diethyl ether", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Synthesis of cyclopropane ring", "1. Ethyl diazoacetate and 1,3-butadiene are mixed in a flask and heated to 80-90°C to form a cyclopropane ring.", "2. The reaction mixture is cooled and the product is extracted with diethyl ether.", "3. The organic layer is washed with water, dried over sodium sulfate, and concentrated under reduced pressure to obtain the cyclopropane ring as a colorless liquid.", "Step 2: Introduction of thiazole group", "1. Thiophenol is added to the cyclopropane ring in the presence of bromine and sodium hydroxide to form a thiazole ring.", "2. The reaction mixture is quenched with water and extracted with diethyl ether.", "3. The organic layer is washed with water, dried over sodium sulfate, and concentrated under reduced pressure to obtain the thiazole-cyclopropane intermediate as a yellow oil.", "Step 3: Introduction of carboxylic acid group", "1. The thiazole-cyclopropane intermediate is dissolved in methanol and chloroacetic acid is added in the presence of triethylamine to form the carboxylic acid group.", "2. The reaction mixture is quenched with water and extracted with diethyl ether.", "3. The organic layer is washed with water, dried over sodium sulfate, and concentrated under reduced pressure to obtain rac-(1R,2R)-2-(1,3-thiazol-4-yl)cyclopropane-1-carboxylic acid as a white solid.", "4. The product is purified by recrystallization from methanol.", "5. The product is characterized by NMR spectroscopy and mass spectrometry." ] } | |
CAS No. |
2101909-33-3 |
Molecular Formula |
C7H7NO2S |
Molecular Weight |
169.2 |
Purity |
95 |
Origin of Product |
United States |
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